Cas no 51820-82-7 (2H,6H-1,4,5-Trioxadicyclopent[a,hi]indene-7-carboxylicacid, 3-ethylidene-3,3a,4a,7,7a,9b-hexahydro-6-hydroxy-2-oxo-, methyl ester,(3E,3aR,4aR,6R,7R,7aR,9aR,9bR)-rel-(+)-)

2H,6H-1,4,5-Trioxadicyclopent[a,hi]indene-7-carboxylicacid, 3-ethylidene-3,3a,4a,7,7a,9b-hexahydro-6-hydroxy-2-oxo-, methyl ester,(3E,3aR,4aR,6R,7R,7aR,9aR,9bR)-rel-(+)- structure
51820-82-7 structure
Product Name:2H,6H-1,4,5-Trioxadicyclopent[a,hi]indene-7-carboxylicacid, 3-ethylidene-3,3a,4a,7,7a,9b-hexahydro-6-hydroxy-2-oxo-, methyl ester,(3E,3aR,4aR,6R,7R,7aR,9aR,9bR)-rel-(+)-
CAS No:51820-82-7
MF:C15H16O7
MW:308.283345222473
CID:373466
PubChem ID:6436806
Update Time:2025-04-19

2H,6H-1,4,5-Trioxadicyclopent[a,hi]indene-7-carboxylicacid, 3-ethylidene-3,3a,4a,7,7a,9b-hexahydro-6-hydroxy-2-oxo-, methyl ester,(3E,3aR,4aR,6R,7R,7aR,9aR,9bR)-rel-(+)- Chemical and Physical Properties

Names and Identifiers

    • 2H,6H-1,4,5-Trioxadicyclopent[a,hi]indene-7-carboxylicacid, 3-ethylidene-3,3a,4a,7,7a,9b-hexahydro-6-hydroxy-2-oxo-, methyl ester,(3E,3aR,4aR,6R,7R,7aR,9aR,9bR)-rel-(+)-
    • 2H,6H-1,4,5-Trioxadicyclopent[a,hi]indene-7-carboxylicacid, 3-ethylidene-3,3a,4a,7,7a,9b-hexahydro-6-hydroxy-2-oxo-, methyl e
    • rel-(+)-Methyl (3E,3aR,4aR,6R,7R,7aR,9aR,9bR)-3-ethylidene-3,3a,4a,7,7a,9b-hexahydro-6-hydroxy-2-oxo-2H,6H-1,4,5-trioxadicyclopent[a,hi]indene-7-carboxylate
    • CHEMBL519742
    • Allamandin
    • NSC 251690
    • 51820-82-7
    • Methyl (1R,4R,5R,6R,8R,10R,11E,14R)-11-ethylidene-6-hydroxy-12-oxo-7,9,13-trioxatetracyclo[6.5.1.01,10.04,14]tetradec-2-ene-5-carboxylate
    • 2H,6H-1,4,5-Trioxadicyclopent(a,hi)indene-7-carboxylic acid, 3-ethylidene-3,3a,4a,7,7a,9b-hexahydro-6-hydroxy-2-oxo-, methyl ester, (3E,3aalpha,4abeta,6beta,7alpha,7abeta,9aR*,9bbeta)-
    • DTXSID501099908
    • Inchi: 1S/C15H16O7/c1-3-6-10-15(22-11(6)16)5-4-7-8(12(17)19-2)13(18)21-14(20-10)9(7)15/h3-5,7-10,13-14,18H,1-2H3/b6-3+/t7-,8-,9-,10+,13+,14+,15+/m0/s1
    • InChI Key: UEOKCUGZTJHPBW-FNIPEDCFSA-N
    • SMILES: O1[C@@H]2/C(=C\C)/C(=O)O[C@]32C=C[C@H]2[C@@H](C(=O)OC)[C@H](O)O[C@@H]1[C@@H]32

Computed Properties

  • Exact Mass: 308.08960285g/mol
  • Monoisotopic Mass: 308.08960285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 609
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 91.3Ų

2H,6H-1,4,5-Trioxadicyclopent[a,hi]indene-7-carboxylicacid, 3-ethylidene-3,3a,4a,7,7a,9b-hexahydro-6-hydroxy-2-oxo-, methyl ester,(3E,3aR,4aR,6R,7R,7aR,9aR,9bR)-rel-(+)- Related Literature

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